![molecular formula C15H10N4O2S B2749498 1-methyl-1H-benzo[d]imidazol-5-yl benzo[c][1,2,5]thiadiazole-5-carboxylate CAS No. 1351591-25-7](/img/structure/B2749498.png)
1-methyl-1H-benzo[d]imidazol-5-yl benzo[c][1,2,5]thiadiazole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-methyl-1H-benzo[d]imidazol-5-yl benzo[c][1,2,5]thiadiazole-5-carboxylate is a useful research compound. Its molecular formula is C15H10N4O2S and its molecular weight is 310.33. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
1-methyl-1H-benzo[d]imidazol-5-yl benzo[c][1,2,5]thiadiazole-5-carboxylate and its derivatives have been synthesized for potential applications in medicinal chemistry, particularly as antiulcer agents. These compounds have been studied for their antisecretory and cytoprotective properties against ulcers, highlighting their potential therapeutic benefits (J. Starrett et al., 1989).
Antimicrobial and Antioxidant Properties
Research into derivatives of 1,3,4-thiadiazole and 1,3,4-oxadiazole has demonstrated their antioxidant properties, with some compounds showing promise as antimicrobial agents. This highlights the diverse pharmacological potential of these molecules, which could be utilized in the development of new treatments for infections and oxidative stress-related conditions (Akram S. Al-Haidari & E. Al-Tamimi, 2021).
Anti-tuberculosis Activity
A series of imidazo[2,1-b][1,3,4]thiadiazole-benzimidazole derivatives were synthesized and evaluated for their anti-tuberculosis activity. Several compounds demonstrated potent activity against Mycobacterium tuberculosis H37Rv strain, suggesting their potential use in anti-tuberculosis therapy (J. Ramprasad et al., 2015).
Antiviral Agents
Benzo[d]imidazole-based heterocycles have been developed as broad-spectrum antiviral agents. These compounds were evaluated for their efficacy against various viral infections, including HIV-1, HCV, SSPE, and H1N1, displaying very promising results. This research underscores the potential of benzo[d]imidazole derivatives in addressing global viral health challenges (Taha M. A. Eldebss et al., 2015).
Green Chemistry Approaches
An efficient and environmentally friendly synthesis of imidazothiadiazoles using microwave irradiation in PEG-400 and water has been reported. This method emphasizes the importance of green chemistry principles in the synthesis of pharmacologically relevant compounds, reducing the environmental impact of chemical manufacturing (Devendra S. Wagare et al., 2019).
Mechanism of Action
Target of Action
It is known that imidazole-containing compounds, such as this one, have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Mode of Action
Imidazole derivatives are known to interact with various biological targets due to their broad range of chemical and biological properties .
Biochemical Pathways
Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .
Pharmacokinetics
Imidazole is known to be highly soluble in water and other polar solvents , which could potentially impact its bioavailability.
Result of Action
Imidazole derivatives are known to have a broad range of biological activities , suggesting that they could have multiple molecular and cellular effects.
Action Environment
It is known that the rotation barrier of certain compounds can be reduced by functional groups , which could potentially influence the action of this compound.
Properties
IUPAC Name |
(1-methylbenzimidazol-5-yl) 2,1,3-benzothiadiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N4O2S/c1-19-8-16-13-7-10(3-5-14(13)19)21-15(20)9-2-4-11-12(6-9)18-22-17-11/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXYZDMDAZRKPMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1C=CC(=C2)OC(=O)C3=CC4=NSN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.